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Audience: Researchers, scientists, and drug development professionals.
Introduction:

The Fas receptor (FasR, CD95, or APO-1), a member of the tumor necrosis factor receptor
(TNFR) superfamily, is a key mediator of programmed cell death, or apoptosis.[1][2][3] Upon
binding its ligand, FasL, the receptor trimerizes, initiating a signaling cascade that results in
apoptosis.[1][2][3] This process is critical for immune system homeostasis and the elimination
of cancerous or virally infected cells.[2][4]

A key negative regulator of this pathway is the Fas-associated phosphatase-1 (FAP-1), a
protein tyrosine phosphatase that binds to the C-terminal region of the Fas receptor.[1][3] This
interaction inhibits the formation of the Death-Inducing Signaling Complex (DISC) and
subsequent apoptotic signaling.[1][3] The Fas C-Terminal Tripeptide (Ac-Ser-Leu-Val-OH) is a
synthetic peptide that corresponds to the last three amino acids of the Fas receptor.[1][5] It
competitively inhibits the binding of FAP-1 to the Fas receptor, thereby blocking FAP-1's anti-
apoptotic action and sensitizing resistant cells to Fas-mediated apoptosis.[1][2] These
application notes provide detailed protocols for the use of Fas C-Terminal Tripeptide in cell
culture.
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Product Information and Properties

Proper handling and storage of the Fas C-Terminal Tripeptide are crucial for maintaining its

stability and activity.

Property Description

Sequence Ac-Ser-Leu-Val-OH

Molecular Weight 359.42 g/mol [1][5]

CAS Number 189109-90-8[1]

Appearance White to off-white solid[1]

Solubility Insoluble in water. Soluble in DMSO (=35.9

mg/mL) and Ethanol (=10.04 mg/mL).[1]

Storage (Lyophilized)

Store desiccated at -20°C for up to 36 months.

[1]

Storage (Solution)

Aliguot and store at -20°C. It is recommended to
use within one month to avoid degradation.

Avoid repeated freeze-thaw cycles.[1]

Mechanism of Action

The Fas C-Terminal Tripeptide enhances apoptotic signaling by disrupting the inhibitory

interaction between the Fas receptor and FAP-1.

o Fas Receptor Activation: The binding of Fas Ligand (FasL) to the Fas receptor induces its

trimerization.[1][6]

o DISC Formation: This conformational change allows for the recruitment of the adaptor

protein FADD (Fas-Associated Death Domain), which in turn recruits procaspase-8 to form
the Death-Inducing Signaling Complex (DISC).[1][6][7]

» Caspase Cascade: Within the DISC, procaspase-8 molecules are brought into close

proximity, leading to their auto-activation. Active caspase-8 then initiates a downstream
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cascade by activating effector caspases, such as caspase-3, which carry out apoptosis.[1][5]

[7]

e Inhibition by FAP-1: FAP-1 binds to the C-terminal tripeptide motif of the Fas receptor, which
hinders efficient DISC formation and signal transduction, thus inhibiting apoptosis.[1][2]

o Action of Fas C-Terminal Tripeptide: The synthetic tripeptide acts as a competitive inhibitor,
binding to FAP-1 and preventing its association with the Fas receptor. This allows the
receptor to participate in the apoptotic signaling cascade.[1][2]
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Caption: Fas signaling pathway and the inhibitory role of the Tripeptide.

Experimental Protocols
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Protocol 1: Reconstitution of Lyophilized Fas C-Terminal
Tripeptide

This protocol describes the preparation of a stock solution from the lyophilized peptide.
Materials:

» Lyophilized Fas C-Terminal Tripeptide

e Dimethyl sulfoxide (DMSO)

o Sterile microcentrifuge tubes

Procedure:

Briefly centrifuge the vial of lyophilized peptide to ensure all the powder is at the bottom.

o Based on the desired stock concentration, calculate the required volume of DMSO. For
example, to make a 10 mM stock solution from 1 mg of peptide (MW: 359.42 g/mol ), add
278.2 uL of DMSO.

e Add the calculated volume of DMSO to the vial.
o Gently vortex or sonicate to ensure the peptide is completely dissolved.

¢ Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

» Store the aliquots at -20°C.

Start: - - Add appropriate ». | Vortex/Sonicate »| Aliquot stock 0° N End:
Lyophilized Peptide Centigaal | volume of DMSO " todissolve ™ solution SEREIAE Ready-to-use stock

y
A4

Click to download full resolution via product page

Caption: Workflow for reconstituting lyophilized Fas C-Terminal Tripeptide.
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Protocol 2: Sensitization of Apoptosis-Resistant Cells

This protocol provides a general workflow to assess the ability of the Fas C-Terminal

Tripeptide to sensitize apoptosis-resistant cancer cells (expressing both Fas and FAP-1) to an

apoptotic stimulus like an anti-Fas antibody.

Materials:

Apoptosis-resistant cell line (e.g., DLD-1 colon cancer cells)
Complete cell culture medium

Fas C-Terminal Tripeptide stock solution (in DMSO)
Agonistic anti-Fas antibody (e.g., clone CH11 for human cells)
Phosphate-buffered saline (PBS)

96-well cell culture plates

Apoptosis detection kit (e.g., Annexin V-FITC/Propidium lodide)

Procedure:

Cell Seeding: Seed the cells at an appropriate density in a 96-well plate and allow them to
adhere overnight.

Pre-incubation with Tripeptide: The next day, treat the cells with varying concentrations of the
Fas C-Terminal Tripeptide (e.g., 30 uM, 50 uM, 100 uM).[8] Include a vehicle control
(DMSO). Pre-incubate the cells for 1-2 hours at 37°C.[2]

Apoptosis Induction: After pre-incubation, add the agonistic anti-Fas antibody to the wells at
a pre-determined optimal concentration (e.g., 0.05-0.1 pg/mL).[2]

Incubation: Incubate the cells for an appropriate duration to induce apoptosis (e.g., 3-16
hours).[2] The optimal time should be determined empirically.
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» Apoptosis Assessment: Harvest the cells and stain with Annexin V and Propidium lodide
according to the manufacturer's protocol. Analyze the cells by flow cytometry to quantify the
percentage of apoptotic cells.

Quantitative Data on Inhibitory Effects:

The following table summarizes the inhibitory effect of Fas C-Terminal Tripeptide on Fas/FAP-
1 binding at different concentrations.

Tripeptide Concentration Fas/FAP-1 Binding Inhibition
30 uM 31.1%

50 uM 44.3%

100 pM 87.6%

1mM 100.7%

Data sourced from MedchemExpress.[8]

Visualization of Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623289?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

